Cas no 686770-42-3 (N-(2,4-dimethylphenyl)-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide)

• Product name: N-(2,4-dimethylphenyl)-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide
• CAS No: 686770-42-3
• MF: C₂₂H₂₁N₃O₂S₂
• MW: 423.551042318344
• CID: 6450032

N-(2,4-dimethylphenyl)-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide
• N-(2,4-dimethylphenyl)-2-((4-oxo-3-phenyl-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide
• Acetamide, N-(2,4-dimethylphenyl)-2-[(3,4,6,7-tetrahydro-4-oxo-3-phenylthieno[3,2-d]pyrimidin-2-yl)thio]-

• Inchi： 1S/C22H21N3O2S2/c1-14-8-9-17(15(2)12-14)23-19(26)13-29-22-24-18-10-11-28-20(18)21(27)25(22)16-6-4-3-5-7-16/h3-9,12H,10-11,13H2,1-2H3,(H,23,26)
• InChI Key： LIPKGYOXNYOVDJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C)(=O)CSC1N(C2=CC=CC=C2)C(=O)C2SCCC=2N=1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 13.33±0.70(Predicted)

Additional information on N-(2,4-dimethylphenyl)-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide

Comprehensive Overview of N-(2,4-dimethylphenyl)-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide (CAS No. 686770-42-3)

In the realm of pharmaceutical and organic chemistry, N-(2,4-dimethylphenyl)-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide (CAS No. 686770-42-3) has garnered significant attention due to its unique structural features and potential applications. This compound, often abbreviated for convenience, belongs to the thienopyrimidine class, a scaffold known for its diverse biological activities. Researchers and industry professionals are increasingly exploring its synthesis, properties, and possible therapeutic uses, aligning with the growing demand for novel small-molecule drugs.

The molecular structure of N-(2,4-dimethylphenyl)-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide combines a thienopyrimidine core with a sulfanylacetamide side chain, which contributes to its chemical stability and reactivity. This design is particularly relevant in the context of drug discovery, where such hybrids are often investigated for their ability to interact with biological targets like enzymes or receptors. Recent studies highlight the importance of heterocyclic compounds in addressing unmet medical needs, making this compound a subject of interest in medicinal chemistry.

One of the key questions frequently searched in academic and industrial circles is: "What are the synthetic routes for thienopyrimidine derivatives?" The synthesis of CAS No. 686770-42-3 typically involves multi-step organic reactions, including condensation, cyclization, and functional group modifications. Optimizing these processes is critical for achieving high yields and purity, which are essential for further pharmacological evaluations. Additionally, the compound's solubility, stability, and bioavailability are often discussed in forums and research papers, reflecting the practical challenges in developing such molecules.

From a therapeutic perspective, thienopyrimidines like this compound have been explored for their potential in modulating various biological pathways. For instance, they are studied in the context of kinase inhibition, a hot topic in cancer research and inflammatory diseases. While CAS No. 686770-42-3 itself may not yet be widely recognized in clinical settings, its structural analogs have shown promise in preclinical trials. This aligns with the broader trend of repurposing and optimizing existing chemical scaffolds to accelerate drug development timelines.

Another area of interest is the compound's potential role in central nervous system (CNS) disorders. Given the rising global prevalence of neurodegenerative conditions, researchers are keen to identify molecules that can cross the blood-brain barrier (BBB). The lipophilicity and molecular weight of N-(2,4-dimethylphenyl)-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide make it a candidate for such investigations, though detailed studies are still needed.

In the context of green chemistry, the environmental impact of synthesizing complex molecules like this one is a growing concern. Users often search for "sustainable synthesis methods for heterocycles" or "catalysts for thienopyrimidine formation." Addressing these queries, recent advancements have introduced catalytic protocols and solvent-free reactions to reduce waste and energy consumption. These innovations not only improve the sustainability profile of CAS No. 686770-42-3 but also align with regulatory expectations for greener pharmaceutical manufacturing.

Finally, the analytical characterization of this compound is crucial for quality control. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to confirm its identity and purity. These methods are frequently discussed in online platforms, where professionals exchange tips for optimizing analytical workflows.

In summary, N-(2,4-dimethylphenyl)-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide represents a fascinating case study in the intersection of organic synthesis, medicinal chemistry, and process optimization. Its exploration reflects broader trends in the pharmaceutical industry, where innovation is driven by both scientific curiosity and practical demands. As research progresses, this compound may well emerge as a key player in the development of next-generation therapeutics.